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Compound Overview

FXIa-IN-6 is a potent, small-molecule inhibitor of Factor XIa (FXIa). Here is the core information available:

Property Description

Biological
Activity

Potent FXIa inhibitor; reported Ki (inhibition constant) value of 0.3 nM [1].

Selectivity Described as selective against "most of the relevant serine proteases," but specific

data for other enzymes is not provided in the search results [1].

Molecular
Formula

C₃₁H₂₉ClF₂N₄O₄ [1].

CAS Number 1551459-37-0 [1].

The Selectivity Challenge in Serine Protease Inhibition

Achieving selectivity for FXIa inhibitors is challenging due to the high structural similarity within the

trypsin-like serine protease family. They share a common catalytic triad (His57, Asp102, Ser195) and a deep
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S1 pocket with an acidic Asp189 residue that typically interacts with a basic group (e.g., benzamidine) on the

inhibitor [2] [3].

Key Selectivity Considerations: The search results indicate that for FXIa inhibitors, high selectivity
over plasma kallikrein (PKa), the closest homologue of FXIa, is a primary concern. Off-target

inhibition of other proteases like Factor Xa (FXa), thrombin (FIIa), and Factor IXa (FIXa) must also
be minimized to reduce potential bleeding risks [4].

Design Strategy: Selective inhibitors often exploit differences in exosites (binding regions outside
the active site) and subtle variations in the S1 and S2 pockets. Structure-based drug design and

molecular dynamics simulations are critical tools for this purpose [3] [4].

Proposed Protocol for Selectivity Profiling

While specific protocols for FXIa-IN-6 are not available, the following outlines a standard methodology for

generating the selectivity data you need, based on common practices in the field [4].

1. Experimental Workflow The diagram below illustrates the key stages in profiling a serine protease

inhibitor.
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2. Key Experimental Details

Recommended Serine Protease Panel: A comprehensive profile should include, at a minimum:
FXIa, Plasma Kallikrein (PKa), Factor Xa (FXa), Thrombin (FIIa), Factor IXa (FIXa), Factor VIIa
(FVIIa), trypsin, and plasmin [4].
Enzymatic Assay Conditions:

Buffer: 50 mM Tris-HCl, pH 7.4, containing 150 mM NaCl, 5 mM CaCl₂, and 0.1% bovine
serum albumin (BSA) [5].

Reaction: Incubate the enzyme with varying concentrations of FXIa-IN-6. Initiate the reaction
with a chromogenic substrate specific for each protease (e.g., S-2366 for FXIa [6]). Monitor the

increase in absorbance at 405 nm over time.
Data Analysis: Plot reaction velocity versus inhibitor concentration. Calculate the half-maximal
inhibitory concentration (IC₅₀) using non-linear regression analysis. The inhibition constant
(Ki) can be derived from the IC₅₀ value using the Cheng-Prusoff equation [4].

Selectivity Index Calculation: For each off-target protease, calculate the selectivity index as: Ki (off-
target protease) / Ki (FXIa). A high index indicates strong selectivity for FXIa.

Future Research Directions

The field is actively evolving. Recent research focuses on:

Eliminating Structural Alerts: Designing new inhibitors without aniline motifs, which are associated
with potential metabolic toxicity [4].

Improving Potency and Selectivity: Using novel P2' fragments (like triazole-based benzoic acids)
and molecular dynamics simulations to better understand interactions with the S2' pocket and the

flexible IP-loop, which is critical for achieving selectivity over PKa [4].

Information Limitations and Next Steps

The most current search results do not contain the full selectivity profile for FXIa-IN-6. The single Ki value

of 0.3 nM for FXIa is promising, but its utility as a selective tool compound or drug candidate cannot be

confirmed without the broader dataset.

To proceed with your application notes, I suggest you:

Consult Specialized Databases: Search for "FXIa-IN-6" in scientific databases like PubMed, Google

Scholar, or the manufacturer's detailed product literature.
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Review Patent Filings: The original synthetic patent for this compound would likely contain

comprehensive biological data, including full selectivity profiles.
Refine Your Search: Use terms like "FXIa-IN-6 selectivity data," "FXIa-IN-6 pharmacological profile,"

or the CAS number "1551459-37-0" in your searches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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